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Compound of Interest

Compound Name: E260

Cat. No.: B043138 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling E260, commonly known as acetic acid, a versatile compound used across various

scientific applications.

Acetic acid (E260) is an organic compound with the chemical formula CH₃COOH. It is the main

component of vinegar, giving it a distinctive sour taste and pungent smell.[1] In its concentrated

form, often referred to as glacial acetic acid, it is a corrosive and flammable liquid that requires

careful handling to mitigate potential hazards.[2][3][4]

Personal Protective Equipment (PPE): Your First Line of
Defense
When working with E260, particularly in concentrated forms, a comprehensive selection of

personal protective equipment is crucial to prevent exposure. The following table summarizes

the recommended PPE for handling acetic acid.
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side shields or a full-face

shield.

Protects against splashes and

vapors that can cause severe

eye damage.

Hand Protection

Chemical-resistant gloves,

such as butyl rubber or

Viton™, are recommended for

excellent resistance. Neoprene

gloves offer good resistance.

Nitrile gloves are also

mentioned for use.

Prevents skin burns and

irritation from direct contact. It

is important to consider the

breakthrough time of the glove

material. For example, Butyl

rubber (0.7 mm) has a

breakthrough time of >480

minutes.

Protective Clothing

A flame-retardant and anti-

static laboratory coat or a

corrosion-proof suit.

Protects the body from

splashes and spills.

Respiratory Protection

A chemical respirator with an

acid gas cartridge should be

used if engineering controls do

not maintain airborne

concentrations below exposure

limits or in poorly ventilated

areas. A self-contained

breathing apparatus may be

necessary for large spills.

Protects the respiratory system

from irritating and potentially

harmful vapors.

Operational Plan: A Step-by-Step Protocol for Safe
Handling
Adherence to a strict operational protocol is essential to minimize risks associated with

handling E260.

1. Engineering Controls:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b043138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Always handle concentrated acetic acid in a properly functioning chemical fume hood to

minimize vapor inhalation.

Ensure that an emergency eye wash station and safety shower are readily accessible in the

immediate vicinity of any potential exposure.

2. Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.

Do not breathe in vapors or mists.

When diluting, always add acid to water slowly, never the other way around, to prevent a

violent exothermic reaction.

Keep containers tightly closed when not in use.

Keep away from heat, sparks, open flames, and other sources of ignition.

3. Storage:

Store E260 in a cool, dry, and well-ventilated area.

Keep it away from incompatible materials such as oxidizing agents, strong bases, and

metals.

Store containers in a designated corrosives cabinet.

Disposal Plan: Ensuring Environmental and Personal
Safety
Proper disposal of E260 is critical to prevent environmental contamination and ensure the

safety of waste handlers.

1. Small Spills:

For minor spills, absorb the acetic acid with an inert material like sand or an absorbent pad.
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Collect the absorbed material into a designated chemical waste container.

2. Dilute Solutions:

Dilute solutions of acetic acid (less than 10%) can be neutralized with a suitable base like

sodium bicarbonate.

After neutralization to a neutral pH, the resulting solution can typically be disposed of down

the drain with copious amounts of water, in accordance with local regulations.

3. Concentrated Acetic Acid and Contaminated Waste:

Concentrated acetic acid and any materials contaminated with it must be collected in a

clearly labeled, compatible hazardous waste container.

Arrange for the disposal of this hazardous waste through a licensed professional waste

disposal service.

Never dispose of concentrated acetic acid down the drain.

E260 (Acetic Acid) Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of E260 (acetic acid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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